Cas no 1643564-88-8 (4-Bromo-2-(iso-butyl)pyridine-d12)

• Product Name: 4-Bromo-2-(iso-butyl)pyridine-d12
• CAS No: 1643564-88-8
• MF: C₉H₁₂BrN
• MW: 226.176221847534
• CID: 6810721
• PubChem ID: 133550786
• Update Time: 2025-03-06

4-Bromo-2-(iso-butyl)pyridine-d12 Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(iso-butyl)pyridine-d12
• 1643564-88-8
• CS-19895

• Inchi： 1S/C9H12BrN/c1-7(2)5-9-6-8(10)3-4-11-9/h3-4,6-7H,5H2,1-2H3/i1D3,2D3,3D,4D,5D2,6D,7D
• InChI Key： QQAZBFHJPUPWHM-UQYCSXOPSA-N
• SMILES： BrC1C([2H])=C([2H])N=C(C=1[2H])C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 225.09063Da
• Monoisotopic Mass: 225.09063Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų